Cas no 493043-32-6 (L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo-)

L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo- structure
493043-32-6 structure
Product Name:L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo-
CAS No:493043-32-6
MF:C22H24BrN3O6S
MW:538.411463737488
CID:1520017
Update Time:2024-08-24

L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo- Chemical and Physical Properties

Names and Identifiers

    • L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo-
    • L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo- (9CI)
    • Inchi: 1S/C22H24BrN3O6S/c1-14(27)24-17-8-10-18(11-9-17)33(31,32)26-12-2-3-20(26)21(28)25-19(22(29)30)13-15-4-6-16(23)7-5-15/h4-11,19-20H,2-3,12-13H2,1H3,(H,24,27)(H,25,28)(H,29,30)/t19-,20-/m0/s1
    • InChI Key: DRYMJGBDGHLZGJ-PMACEKPBSA-N
    • SMILES: C(O)(=O)[C@H](CC1=CC=C(Br)C=C1)NC(=O)[C@@H]1CCCN1S(C1=CC=C(NC(C)=O)C=C1)(=O)=O

Computed Properties

  • Exact Mass: 537.05702

Experimental Properties

  • Density: 1.560±0.06 g/cm3(Predicted)
  • PSA: 132.88
  • pka: 3.51±0.10(Predicted)
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